4-Hydroxycyclohexanecarbohydrazide

• CAS No.: 17419-82-8
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: 4-hydroxycyclohexane-1-carbohydrazide
• InChI: InChI=1S/C7H14N2O2/c8-9-7(11)5-1-3-6(10)4-2-5/h5-6,10H,1-4,8H2,(H,9,11)
• InChI Key: HRGOELITFMKPRA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)NN)O

Description

4-Hydroxycyclohexanecarbohydrazide is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 4-hydroxycyclohexanecarboxylate (2.0 g, 12 mmol) and hydrazine (1.5 g, 46 mmol) in methanol (20 mL) was stirred at 55° C. for 4 h and then cooled to room temperature (about 25° C.). After cooling, the solvent and excess hydrazine were removed by distillation under reduced pressure to provide a residue. The residue was co-evaporated with methanol (2×), and was then dried under high vacuum to provide the crude product 4-hydroxycyclohexanecarbohydrazide, which was used in the next synthesis step without further purification. LCMS: (M+H)+=155.2.